4-(1-Methylpyrazol-4-yl)-2-piperidin-4-yl-1,3-thiazole

• IUPAC Name: 4-(1-methylpyrazol-4-yl)-2-piperidin-4-yl-1,3-thiazole
• InChI: InChI=1S/C12H16N4S/c1-16-7-10(6-14-16)11-8-17-12(15-11)9-2-4-13-5-3-9/h6-9,13H,2-5H2,1H3
• InChI Key: GPTUIRQLWOEIQI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CSC(=N2)C3CCNCC3
• Molecular Formula: C12H16N4S
• Molecular Weight: 248.35 g/mol

Description

4-(1-Methylpyrazol-4-yl)-2-piperidin-4-yl-1,3-thiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is known for its unique chemical structure, which makes it a promising candidate for the development of new drugs and therapeutic agents.

Scientific Research Applications

4-(1-Methylpyrazol-4-yl)-2-piperidin-4-yl-1,3-thiazole has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the development of new drugs and therapeutic agents. It has been reported to exhibit potent antitumor activity, making it a potential candidate for the treatment of cancer. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, which could make it useful in the treatment of various inflammatory and oxidative stress-related disorders.

Mechanism of Action

The mechanism of action of 4-(1-Methylpyrazol-4-yl)-2-piperidin-4-yl-1,3-thiazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. It has been reported to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately cell death. Additionally, it has been shown to inhibit the activation of the NF-κB signaling pathway, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(1-Methylpyrazol-4-yl)-2-piperidin-4-yl-1,3-thiazole have been studied in various in vitro and in vivo models. It has been shown to induce apoptosis in cancer cells, reduce inflammation and oxidative stress, and improve cognitive function in animal models of Alzheimer's disease. Additionally, it has been reported to have a neuroprotective effect and reduce the severity of ischemic brain injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(1-Methylpyrazol-4-yl)-2-piperidin-4-yl-1,3-thiazole is its potent activity against cancer cells and its anti-inflammatory and antioxidant properties. This makes it a promising candidate for the development of new drugs and therapeutic agents. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the research on 4-(1-Methylpyrazol-4-yl)-2-piperidin-4-yl-1,3-thiazole. One of the main areas of focus is the development of new drugs and therapeutic agents based on this compound. Researchers are also interested in studying the mechanism of action of this compound in more detail and identifying new targets for its activity. Additionally, there is interest in exploring the potential applications of this compound in the treatment of other diseases, such as neurodegenerative disorders and cardiovascular disease. Overall, the research on 4-(1-Methylpyrazol-4-yl)-2-piperidin-4-yl-1,3-thiazole is a promising area of study with many potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 4-(1-Methylpyrazol-4-yl)-2-piperidin-4-yl-1,3-thiazole involves the reaction of 1-methyl-4-(p-toluenesulfonyl)pyrazole with 2-(4-piperidinyl)ethanethiol in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then cyclized to form the final product. This synthesis method has been reported in the literature and has been used by researchers to obtain the compound for various applications.